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Compound of Interest

Compound Name: 2-Chloro-6-methylquinoxaline

CAS No.: 55687-00-8

Cat. No.: B1589989 Get Quote

Executive Summary & Chemical Profile
2-Chloro-6-methylquinoxaline (CAS: 55687-00-8) is a chlorinated nitrogen-heterocycle

commonly utilized as a scaffold in the synthesis of bioactive kinase inhibitors.[1] Its structural

utility lies in the reactivity of the chlorine atom at the C2 position, which serves as an

electrophilic handle for nucleophilic aromatic substitution (

).

Operational Criticality: Because the C2-chlorine bond is designed to be reactive toward

nucleophiles (amines, thiols), this compound poses specific disposal risks. It must never be

commingled with strong nucleophiles or oxidizers in a waste container, as this can lead to

uncontrolled exothermic degradation or the formation of toxic byproducts.
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1589989?utm_src=pdf-interest
https://www.benchchem.com/product/b1589989?utm_src=pdf-body
https://www.bldpharm.com/products/1448-87-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Operational Implication

CAS Number 55687-00-8
Unique identifier for waste

labeling.[1]

Molecular Formula
Halogenated: Requires high-

temp incineration.[1]

Physical State Solid (Beige/Off-white)
Dust generation is a primary

exposure vector.[1]

Reactivity
Electrophile (

active)

Do not mix with strong

bases/amines in waste.

Hazard Assessment & Barrier Protection
Safety is not just compliance; it is a barrier system designed to prevent the specific chemical

mechanism of injury. For 2-Chloro-6-methylquinoxaline, the primary hazards are acute

toxicity (oral) and severe irritation due to its alkylating potential.[1]

GHS Hazard Classification
Hazard Code Description Mechanism of Action

H302 Harmful if swallowed
Systemic toxicity upon

absorption.[1]

H315 Causes skin irritation
Dermal absorption/reaction

with skin proteins.

H319 Causes serious eye irritation Mucous membrane irritant.

H335 May cause respiratory irritation
Dust inhalation irritates

bronchial lining.

PPE Barrier Protocol (Visualized)
The following diagram illustrates the required "Defense in Depth" for handling this compound.
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Primary Barrier (Source Control) Secondary Barrier (Personal)

Fume Hood
(Face Velocity > 100 fpm)

Nitrile Gloves
(Double Layer, >0.11mm)

Prevents Inhalation Chemical Safety Goggles
(ANSI Z87.1)

Prevents Contact N95/P100 Respirator
(If outside hood)

Contingency

Figure 1: Layered defense strategy. Engineering controls (Fume Hood) are primary.

Click to download full resolution via product page

Disposal Procedures (Step-by-Step)
The Golden Rule: 2-Chloro-6-methylquinoxaline is a Halogenated Organic.[1] It must be

segregated from non-halogenated solvents (like acetone or ethanol) to prevent the costly

contamination of the entire non-halogenated waste stream.

Scenario A: Disposal of Pure Solid (Expired or Excess)
Rationale: Direct incineration is the safest destruction method for the pure solid to prevent

leaching.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.

Labeling: Apply a hazardous waste label immediately.

Constituents: "2-Chloro-6-methylquinoxaline (Solid)"

Hazard Checkboxes: Toxic, Irritant.[2][3]

Transfer:

Place the original container inside the waste jar if possible.

If transferring loose powder, perform only inside a fume hood to capture dust.

Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel as solid

hazardous waste).
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Stream: Designate for "Solid Hazardous Waste - Incineration Only."

Scenario B: Disposal of Reaction Mixtures (Mother
Liquors)
Rationale: Reaction mixtures likely contain solvents. The presence of the chlorine atom dictates

that the entire liquid volume must be treated as halogenated waste.

Quenching (If Reactive Reagents Present):

If the mixture contains residual strong nucleophiles (e.g., hydrazine, strong amines) or

bases (e.g., NaH, KOtBu), quench carefully with a mild acid or water before placing in the

waste container.

Why? To prevent the waste drum from pressurizing due to ongoing

reactions or acid-base exotherms.[1]

pH Check: Ensure the waste solution is between pH 4 and 10. Neutralize if necessary.

Segregation: Pour into the "Halogenated Solvent Waste" carboy (typically Red or Yellow

tagged in many EHS systems).

Do NOT pour into the "Non-Halogenated" (organic) stream. Even 1% halogen content

classifies the whole drum as halogenated, significantly increasing disposal costs.

Rinsing: Rinse glassware with a small amount of acetone/DCM. Add this rinse to the

Halogenated waste container.

Disposal Decision Tree
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Waste Generation

Determine Physical State

Solid / Powder

Pure Compound

Liquid / Mother Liquor

Reaction Mix

Double Bag or
Place in HDPE Jar

Contains Active
Reagents?

Stream: Solid Haz Waste
(Incineration)

Quench/Neutralize
(Stop Exotherms)

Yes (High Reactivity)

Stream: Halogenated Solvents
(High BTU Incineration)

No (Stable)

Figure 2: Logical flow for segregation. Note the critical quenching step for reactive mixtures.

Click to download full resolution via product page

Emergency Contingencies: Spills
In the event of a spill, the priority is to contain the material without generating dust (which

spreads contamination to the lungs).

Evacuate & Ventilate: If the spill is >5g outside a hood, evacuate the immediate area to let

dust settle.
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PPE Up-Armor: Don double nitrile gloves, safety goggles, and a fitted N95 or half-mask

respirator.[1]

Dry Clean-up (Preferred):

Cover the spill with a damp paper towel to suppress dust.

Scoop the material using a plastic spatula or dustpan.

Place directly into a hazardous waste bag.

Surface Decontamination:

Wipe the surface with a soap/water solution.[2][4]

Validation: A final wipe with a white paper towel should show no beige discoloration.

Disposal: All cleanup materials (towels, gloves used) must be disposed of as Solid

Hazardous Waste.

Regulatory & Compliance Context (RCRA)
While 2-Chloro-6-methylquinoxaline is not explicitly listed on the EPA "P" (Acutely Toxic) or

"U" (Toxic) lists by specific CAS number, it falls under the "Characteristic" and "General"

definitions of hazardous waste due to its toxicity and halogen content.

Waste Code Assignment:

If the waste exhibits toxicity characteristic leaching (TCLP), it may carry a D-code.

In most research settings, it is managed as Non-RCRA Regulated Hazardous Waste (if not

ignitable/corrosive) but must be incinerated due to the halogenated organic content [1].

Prohibition: Under no circumstances should this chemical be disposed of via sanitary sewer

(drain disposal) or regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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